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Compound of Interest

Compound Name: N-Octadecyl-D37 alcohol

Cat. No.: B1436238 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Octadecyl-D37 alcohol. The following procedural

steps are designed to ensure safe handling from receipt to disposal.

Chemical Profile:

Property Value

Chemical Name N-Octadecyl-D37 Alcohol

Synonyms 1-Octadecanol-d37, Stearyl alcohol-d37

CAS Number 204259-62-1[1]

Molecular Formula CD3(CD2)17OH[1]

Appearance White solid[1][2]

Melting Point 55 - 58 °C / 131 - 136.4 °F[2]

Boiling Point 210 °C / 410 °F @ 15 mmHg[2]

Solubility Insoluble in water[2]
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Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required equipment for various procedures.

Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Storage

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required

Weighing and

Transferring

(Solid)

Chemical safety

goggles
Nitrile gloves

Laboratory coat,

buttoned

N95 respirator if

not in a fume

hood

Solution

Preparation and

Handling

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., nitrile)

Chemical-

resistant apron

over a laboratory

coat

Work in a

certified chemical

fume hood

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Coveralls or

chemical-

resistant suit

Air-purifying

respirator with

appropriate

cartridges

Operational Plan: From Receipt to Disposal
Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage. Ensure the

label clearly indicates "N-Octadecyl-D37 Alcohol" with appropriate hazard warnings. Verify

that the received quantity matches the order.

Storage
Store N-Octadecyl-D37 alcohol in a cool, dry, and well-ventilated area. Keep the container

tightly closed to prevent contamination. Store away from strong oxidizing agents and strong

acids.[2]

Handling and Experimental Protocol
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a. Weighing the Compound:

Perform all weighing operations within a certified chemical fume hood to avoid inhalation of

any fine particles.

Wear the appropriate PPE as detailed in the table above.

Use a tared, sealed container to minimize exposure during transfer.

Handle the solid material gently to prevent the generation of dust.

b. Solution Preparation:

Conduct all solution preparation within a certified chemical fume hood.[3]

Wear appropriate PPE, including a face shield, due to the risk of splashing.

Slowly add the solid N-Octadecyl-D37 alcohol to the chosen solvent while stirring gently.

Ensure the solvent container is properly labeled with the chemical name, concentration, and

date.

Disposal Plan
N-Octadecyl-D37 alcohol and any materials contaminated with it should be disposed of as

hazardous chemical waste. Do not dispose of it in the regular trash or down the drain.[4][5]

1. Waste Segregation:

Solid Waste: Place all solid waste contaminated with N-Octadecyl-D37 alcohol (e.g.,

weighing paper, contaminated gloves, paper towels) in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all solutions containing N-Octadecyl-D37 alcohol in a separate,

sealed, and labeled hazardous waste container for flammable organic waste.

2. Container Management:
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Use containers made of a material compatible with the chemical and its solvent.

Ensure waste containers are kept closed except when adding waste.

Store waste containers in a designated and well-ventilated secondary containment area.

3. Final Disposal:

Arrange for the collection and disposal of hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

company.

Workflow for Safe Handling of N-Octadecyl-D37
Alcohol
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Caption: Workflow for the safe handling of N-Octadecyl-D37 alcohol from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
Octadecyl-D37 Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436238#personal-protective-equipment-for-
handling-n-octadecyl-d37-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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